Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate
Description
Scientific Research Applications
Biological Screening and Drug Development
Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate exhibits good water solubility and stability. Researchers have explored its potential as a platform compound for biological screening. By modifying its structure, scientists can create derivatives with specific biological activities. These derivatives may serve as starting points for drug development, especially in areas like cancer therapy or antimicrobial agents .
Green Solvents and Sustainable Chemistry
The compound’s furan-based structure makes it interesting for green chemistry applications. Researchers have investigated its use as a solvent or co-solvent in organic reactions. Its water solubility and stability contribute to its appeal as an environmentally friendly alternative to traditional solvents. By incorporating it into reaction protocols, chemists can promote sustainable practices .
Materials Science: Functional Materials
Functional materials play a crucial role in various technologies. Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate could serve as a building block for designing functional materials. Researchers might explore its incorporation into polymers, coatings, or films. Potential applications include sensors, catalyst supports, or optoelectronic devices .
Flavor and Fragrance Industry
Furan compounds often contribute to the aroma and flavor of natural products. Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate contains a furan ring, which could be harnessed for its pleasant scent or taste. Flavor and fragrance companies might investigate its use in perfumes, food additives, or cosmetics .
Bioactive Compounds for Agricultural Applications
Given its stability and solubility, this compound could find applications in agriculture. Researchers might explore its potential as a bioactive compound for crop protection. It could serve as a precursor for developing fungicides, insecticides, or plant growth regulators .
Photocatalysis and Energy Conversion
Furan derivatives have been studied for their photocatalytic properties. Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate could participate in light-driven reactions, such as water splitting or CO₂ reduction. Its unique structure may enable efficient energy conversion processes .
properties
IUPAC Name |
methyl 1-(furan-2-carbonyl)-4-hydroxypyrrolidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO5/c1-16-11(15)8-5-7(13)6-12(8)10(14)9-3-2-4-17-9/h2-4,7-8,13H,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVYWVRYDCMRUCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CN1C(=O)C2=CC=CO2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-(2-furylcarbonyl)-4-hydroxy-2-pyrrolidinecarboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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